9-(4-Hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate 9-(4-Hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate
Brand Name: Vulcanchem
CAS No.: 117191-32-9
VCID: VC20799533
InChI: InChI=1S/C10H18N5O12P3/c11-10-13-8-7(9(17)14-10)12-5-15(8)3-6(4-16)1-2-25-30(24,26-28(18,19)20)27-29(21,22)23/h5-6,16H,1-4H2,(H2,18,19,20)(H2,21,22,23)(H3,11,13,14,17)
SMILES: C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)N=C(NC2=O)N
Molecular Formula: C10H18N5O12P3
Molecular Weight: 493.2 g/mol

9-(4-Hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate

CAS No.: 117191-32-9

Cat. No.: VC20799533

Molecular Formula: C10H18N5O12P3

Molecular Weight: 493.2 g/mol

* For research use only. Not for human or veterinary use.

9-(4-Hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate - 117191-32-9

Specification

CAS No. 117191-32-9
Molecular Formula C10H18N5O12P3
Molecular Weight 493.2 g/mol
IUPAC Name [3-[(2-amino-6-oxo-1H-purin-9-yl)methyl]-4-hydroxybutyl] diphosphono phosphate
Standard InChI InChI=1S/C10H18N5O12P3/c11-10-13-8-7(9(17)14-10)12-5-15(8)3-6(4-16)1-2-25-30(24,26-28(18,19)20)27-29(21,22)23/h5-6,16H,1-4H2,(H2,18,19,20)(H2,21,22,23)(H3,11,13,14,17)
Standard InChI Key LULDFWDKTKFRNX-UHFFFAOYSA-N
Isomeric SMILES C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)NC(=NC2=O)N
SMILES C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)N=C(NC2=O)N
Canonical SMILES C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)NC(=NC2=O)N

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